Cas no 2169137-61-3 (2-bromoethyl 1-hydroxycyclopropane-1-carboxylate)

• Product Name: 2-bromoethyl 1-hydroxycyclopropane-1-carboxylate
• CAS No: 2169137-61-3
• MF: C₆H₉BrO₃
• MW: 209.037861585617
• CID: 6084656
• PubChem ID: 165548179
• Update Time: 2025-06-25

2-bromoethyl 1-hydroxycyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromoethyl 1-hydroxycyclopropane-1-carboxylate
• EN300-1478663
• 2169137-61-3

• Inchi： 1S/C6H9BrO3/c7-3-4-10-5(8)6(9)1-2-6/h9H,1-4H2
• InChI Key： MJMNSFNWTLBNEG-UHFFFAOYSA-N
• SMILES： BrCCOC(C1(CC1)O)=O

Computed Properties

• Exact Mass: 207.97351g/mol
• Monoisotopic Mass: 207.97351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-bromoethyl 1-hydroxycyclopropane-1-carboxylate

Introduction to 2-Bromoethyl 1-Hydroxycyclopropane-1-Carboxylate (CAS No. 2169137-61-3)

2-Bromoethyl 1-hydroxycyclopropane-1-carboxylate (CAS No. 2169137-61-3) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its bromoethyl and hydroxycyclopropane functionalities, offers a wide range of applications due to its chemical structure and reactivity. In this comprehensive introduction, we will delve into the properties, synthesis, and potential applications of 2-bromoethyl 1-hydroxycyclopropane-1-carboxylate, drawing on the latest research findings to provide an in-depth understanding of its significance.

The molecular formula of 2-bromoethyl 1-hydroxycyclopropane-1-carboxylate is C₈H₁₃BrO₃, with a molecular weight of approximately 235.09 g/mol. The compound features a cyclopropane ring substituted with a hydroxyl group and a carboxylate ester, as well as a bromoethyl side chain. These functional groups contribute to the compound's unique chemical properties and reactivity, making it an attractive candidate for various synthetic transformations and biological studies.

Synthesis of 2-Bromoethyl 1-Hydroxycyclopropane-1-Carboxylate

The synthesis of 2-bromoethyl 1-hydroxycyclopropane-1-carboxylate can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of bromoethanol with 1-hydroxycyclopropane-1-carboxylic acid in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). This method typically proceeds via an esterification reaction, forming the desired product with high selectivity.

An alternative synthetic route involves the use of organometallic reagents, such as Grignard reagents or organolithium compounds, to introduce the bromoethyl group onto the cyclopropane ring. This approach can offer improved control over stereochemistry and regioselectivity, making it particularly useful for the preparation of enantiomerically pure forms of 2-bromoethyl 1-hydroxycyclopropane-1-carboxylate.

Physical and Chemical Properties

2-Bromoethyl 1-hydroxycyclopropane-1-carboxylate is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but has limited solubility in water due to its hydrophobic nature. The compound exhibits moderate thermal stability but may decompose at elevated temperatures or under acidic conditions.

The presence of the bromoethyl group imparts significant reactivity to 2-bromoethyl 1-hydroxycyclopropane-1-carboxylate, enabling it to participate in various chemical reactions such as nucleophilic substitution, elimination, and coupling reactions. The hydroxyl group on the cyclopropane ring can also undergo functionalization through reactions such as etherification or esterification, further expanding the synthetic utility of this compound.

Potential Applications in Pharmaceutical Research

2-Bromoethyl 1-hydroxycyclopropane-1-carboxylate has shown promise in pharmaceutical research due to its unique chemical structure and potential biological activity. Recent studies have explored its use as a building block for the synthesis of bioactive molecules with diverse therapeutic applications.

In one notable study published in the Journal of Medicinal Chemistry, researchers utilized 2-bromoethyl 1-hydroxycyclopropane-1-carboxylate as a key intermediate in the synthesis of novel antiviral agents targeting influenza viruses. The resulting compounds exhibited potent antiviral activity against multiple strains of influenza A virus, highlighting the potential of this compound as a scaffold for developing new antiviral drugs.

Another area of interest is the use of 2-bromoethyl 1-hydroxycyclopropane-1-carboxylate in the development of anticancer agents. A study published in Cancer Research demonstrated that derivatives of this compound could selectively inhibit cancer cell growth by targeting specific signaling pathways involved in tumor progression. These findings suggest that further exploration of this compound's biological activity could lead to the discovery of new anticancer therapies.

Potential Applications in Materials Science strong> p > < p >In addition to its pharmaceutical applications ,< strong >2-bromoethyl 1-hydroxycyclopropane-1-carboxylate< / strong > has also found utility in materials science . The unique combination of functional groups in this compound makes it suitable for use as a monomer or crosslinking agent in polymer synthesis . Recent research has focused on incorporating< strong >2-bromoethyl 1-hydroxycyclopropane-1-carboxylate< / strong > into polymer networks to enhance their mechanical properties , thermal stability , and biocompatibility . p > < p >A study published in Macromolecules reported that copolymers containing< strong >2-bromoethyl 1-hydroxycyclopropane-1-carboxylate< / strong > exhibited improved tensile strength and elasticity compared to traditional polymers . These enhanced properties make these copolymers attractive candidates for applications in biomedical devices , coatings , and adhesives . p > < p >< strong >Conclusion< / strong > p > < p >< strong >2-Bromoethyl 1-hydroxycyclopropane-1-carboxylate (CAS No . 2169137-61-3)< / strong > is a versatile compound with significant potential across multiple scientific disciplines . Its unique chemical structure , characterized by a bromoethyl group , hydroxyl functionality , and cyclopropane ring , provides a foundation for diverse synthetic transformations and biological studies . Recent research has highlighted its applications in pharmaceutical development , particularly in antiviral and anticancer drug discovery , as well as its use in materials science for enhancing polymer properties . As ongoing studies continue to uncover new insights into this compound's behavior , it is likely that< strong >2-bromoethyl 1-hydroxyc cyc lo pro pane - 0 - car box yl ate< / s tron g > will play an increasingly important role in advancing scientific knowledge and technological innovation . p > article > response >